Cas no 1021940-25-9 (Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate, min.)

• Product Name: Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate, min.
• CAS No: 1021940-25-9
• MF: C₁₆H₁₃KO₄Si
• MW: 336.45582652092
• MDL: MFCD12545945
• CID: 3159981
• PubChem ID: 121233933
• Update Time: 2025-10-28

Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate, min. Chemical and Physical Properties

Names and Identifiers

• Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate, min.
• Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate
• potassium;8-buta-1,3-dien-2-yl-8,8'-spirobi[7,9-dioxa-8-silanuidabicyclo[4.3.0]nona-1,3,5-triene]
• MFCD12545945
• Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate; 98%
• 1021940-25-9
• PotassiuMbis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate,Min.98%
• Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate, min. 98%

• MDL： MFCD12545945
• Inchi： 1S/C16H13O4Si.K/c1-3-12(2)21(17-13-8-4-5-9-14(13)18-21)19-15-10-6-7-11-16(15)20-21;/h3-11H,1-2H2;/q-1;+1
• InChI Key： BMXMYQGLTIRKFJ-UHFFFAOYSA-N
• SMILES： [K+].[Si-]12(C(=C)C=C)(OC3C=CC=CC=3O1)OC1C=CC=CC=1O2

Computed Properties

• Exact Mass: 336.02201691g/mol
• Monoisotopic Mass: 336.02201691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Sensitiveness: moisture sensitive

Additional information on Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate, min.

Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate: A Comprehensive Overview

The compound with CAS No. 1021940-25-9, commonly referred to as Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate, is a specialized organosilicon compound that has garnered significant attention in the field of materials science and chemistry. This compound is notable for its unique chemical structure and versatile applications across various industries. Recent advancements in its synthesis and characterization have further highlighted its potential in cutting-edge technologies.

Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate is composed of a central silicon atom coordinated with two 1,2-benzenediolato ligands and a 1,3-butadien-2-yl group. The potassium ion acts as a counterion to balance the charge of the silicate anion. This structure imparts the compound with distinctive electronic and mechanical properties, making it suitable for applications in fields such as optoelectronics, catalysis, and polymer science.

Recent studies have explored the electronic properties of this compound using advanced computational methods such as density functional theory (DFT). These investigations have revealed that the presence of the conjugated butadiene group significantly influences the compound's optical absorption spectrum, rendering it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to tune its electronic properties through structural modifications has further enhanced its appeal in these areas.

In addition to its electronic properties, Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate exhibits excellent thermal stability and mechanical flexibility. These attributes make it an ideal candidate for high-performance polymers and composites. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their thermal resistance and mechanical durability without compromising their flexibility.

The synthesis of this compound typically involves a multi-step process that includes the preparation of the silicate precursor followed by coordination with the potassium ion. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes that minimize waste and energy consumption. These methods are expected to become increasingly popular as industries strive to adopt sustainable practices.

Moreover, Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate has shown potential in catalytic applications due to its ability to act as a Lewis acid catalyst in various organic reactions. Studies have demonstrated its effectiveness in promoting aldol reactions and other carbonyl additions under mild conditions. This capability positions it as a valuable tool in organic synthesis and drug discovery.

In conclusion, Potassium bis(1,2-benzenediolato)(1,3-butadien-2-yl)silicate (CAS No. 1021940-25-9) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical structure and tunable properties make it a subject of ongoing research interest. As advancements in materials science continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies.